2-(Bromomethyl)-4-methylpyridine

• CAS: 442910-29-4

Core Science & Biosynthesis

Introduction: A Versatile Heterocyclic Building Block

An In-depth Technical Guide to the Chemical Properties of 2-(Bromomethyl)-4-methylpyridine

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the strategic selection of intermediates is paramount. 2-(Bromomethyl)-4-methylpyridine is a heterocyclic building block of significant utility, engineered for reactivity and functionalization. It is critical to distinguish this compound from its structural isomer, 2-bromo-4-methylpyridine. While the latter undergoes nucleophilic aromatic substitution or cross-coupling reactions at the C2 position of the pyridine ring, 2-(Bromomethyl)-4-methylpyridine 's reactivity is centered on the highly labile bromine atom of the methyl substituent. This pyridyl-methyl halide structure combines the features of a privileged heterocyclic scaffold with a reactive electrophilic center, making it an ideal starting point for introducing the 4-methylpyridine-2-yl-methyl moiety into a diverse range of molecular architectures. This guide provides an in-depth analysis of its chemical properties, reactivity, synthesis, and safe handling, tailored for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

Precise identification is the foundation of reproducible science. The structural and physical properties of 2-(Bromomethyl)-4-methylpyridine define its behavior in a reaction environment.

• Structure:

  Caption: 2D Structure of 2-(Bromomethyl)-4-methylpyridine.

• Identifiers and Properties: While this specific isomer is less common than its analogs, its core properties can be reliably predicted and are benchmarked against closely related compounds.

Property	Value	Source/Comment
Molecular Formula	C₇H₈BrN	-
Molecular Weight	186.05 g/mol	-
CAS Number	85392-80-1	This is a key identifier for ensuring the correct reagent.
Appearance	Likely a solid or oil, potentially unstable and lachrymatory.	Inferred from analogs like 2-(Bromomethyl)pyridine hydrobromide (solid, m.p. 149-152 °C) and 4-(Bromomethyl)pyridine hydrobromide (solid, m.p. 189-192 °C).[1] The free base is expected to have a lower melting point.
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF, Acetone).	Typical for organic halides.
Spectroscopic Data	¹H NMR, ¹³C NMR, and Mass Spectrometry data are essential for QC.	Data for the related 2-(Bromomethyl)pyridine is available on PubChem and serves as a reference for expected chemical shifts and fragmentation patterns.[2]

Core Reactivity: The Pyridyl-Methyl Halide System

The synthetic power of 2-(Bromomethyl)-4-methylpyridine stems almost exclusively from the reactivity of the bromomethyl group. This carbon, being adjacent to the pyridine ring, behaves as a "benzylic-like" or, more accurately, a pyridyl-methyl electrophile. This position is highly activated toward nucleophilic substitution.[3]

Mechanism of Nucleophilic Substitution

The reaction proceeds readily with a vast array of nucleophiles, typically via an Sₙ2 mechanism . The choice between an Sₙ1 and Sₙ2 pathway can be influenced by the nucleophile and solvent, but the Sₙ2 pathway is generally favored with good nucleophiles.[4]

Causality of Reactivity: The high reactivity is attributed to the stabilization of the Sₙ2 transition state by the adjacent π-system of the pyridine ring. The electron-withdrawing nature of the ring enhances the electrophilicity of the methylene carbon. Should an Sₙ1 pathway occur, the resulting pyridyl-methyl carbocation is significantly stabilized by resonance, with the positive charge delocalized into the pyridine ring.[3][5]

Caption: Generalized Sₙ2 reaction pathway for 2-(Bromomethyl)-4-methylpyridine.

Experimental Protocol: N-Alkylation of Aniline

This protocol describes a representative Sₙ2 reaction. It is designed as a self-validating system where the rationale behind each step is clarified, ensuring adaptability and troubleshooting.

Objective: To synthesize N-((4-methylpyridin-2-yl)methyl)aniline.

Materials:

• 2-(Bromomethyl)-4-methylpyridine (1.0 eq)

• Aniline (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

Methodology:

• Reactor Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous potassium carbonate.

  • Expertise & Causality: An inert atmosphere prevents side reactions with atmospheric moisture. Anhydrous K₂CO₃ is a mild, non-nucleophilic base, chosen to deprotonate the aniline in situ to generate the more potent nucleophile without competing in the substitution reaction itself.

• Addition of Reagents: Add anhydrous acetonitrile to the flask, followed by aniline. Stir the resulting suspension for 10 minutes at room temperature.

  • Expertise & Causality: Acetonitrile is a polar aprotic solvent, which is ideal for Sₙ2 reactions as it solvates the cation (K⁺) but not the nucleophilic anion, enhancing its reactivity. Pre-stirring allows for partial deprotonation of the aniline.

• Initiation of Reaction: Dissolve 2-(Bromomethyl)-4-methylpyridine in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring suspension.

  • Expertise & Causality: Dropwise addition helps to control any potential exotherm and minimizes side reactions.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting bromomethylpyridine spot is consumed (typically 2-4 hours).

  • Trustworthiness: TLC is a crucial self-validating step. It provides direct visual confirmation that the limiting reagent has been consumed, ensuring the reaction has gone to completion before proceeding to workup.

• Workup and Isolation: a. Filter the reaction mixture to remove the solid K₂CO₃ and potassium bromide byproduct. b. Concentrate the filtrate under reduced pressure to remove the acetonitrile. c. Dissolve the residue in dichloromethane (DCM) and wash with water (2x) to remove any remaining inorganic salts. d. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Expertise & Causality: This standard liquid-liquid extraction workup is designed to efficiently separate the organic product from inorganic salts and water-soluble impurities.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure N-((4-methylpyridin-2-yl)methyl)aniline.

  • Trustworthiness: Final purification and subsequent characterization (NMR, MS) are required to confirm the structure and purity of the final product, validating the entire workflow.

Synthesis Route: Radical Bromination of 2,4-Lutidine

The most direct and industrially relevant synthesis of 2-(Bromomethyl)-4-methylpyridine involves the selective free-radical bromination of the 2-methyl group of 2,4-dimethylpyridine (2,4-lutidine).

Mechanism Rationale: This reaction proceeds via a free-radical chain mechanism. The key is the selective abstraction of a hydrogen atom from one of the methyl groups. The radical formed at the 2-position is more stable than the one at the 4-position due to resonance stabilization involving the adjacent nitrogen atom. This inherent stability dictates the regioselectivity of the bromination.[3] N-Bromosuccinimide (NBS) is the reagent of choice as it provides a low, steady concentration of bromine, which favors substitution over addition to the aromatic ring.[6]

Caption: Synthetic workflow via selective radical bromination of 2,4-lutidine.

Safety, Handling, and Storage

Pyridyl-methyl halides are potent alkylating agents and require careful handling. Data from the hydrobromide salts of closely related isomers serve as a robust proxy for assessing hazards.[7][8][9]

GHS Hazard Summary:

Hazard Class	Statement
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage.
Serious Eye Damage	H318: Causes serious eye damage.
Acute Toxicity (Oral, Dermal)	Harmful if swallowed or in contact with skin.
Respiratory Irritation	May cause respiratory irritation.

Handling Protocols:

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to avoid inhalation of vapors, which are likely to be lachrymatory and corrosive.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a flame-retardant lab coat, and chemical safety goggles with side shields. Face shields are recommended when handling larger quantities.[9]

• Handling: Avoid all contact with skin and eyes. Do not breathe dust or vapors. After handling, wash hands and any exposed skin thoroughly.

Storage Recommendations:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

• Due to its reactivity, storage under an inert atmosphere (e.g., Argon) is recommended to prolong shelf life.

Conclusion

2-(Bromomethyl)-4-methylpyridine is a strategically designed synthetic intermediate whose value lies in the targeted reactivity of its pyridyl-methyl bromide moiety. Its ability to undergo clean and efficient Sₙ2 reactions with a wide range of nucleophiles makes it an indispensable tool for medicinal chemists and material scientists. By understanding the principles of its reactivity, leveraging validated protocols, and adhering to strict safety measures, researchers can effectively utilize this compound to construct complex molecular targets and accelerate the pace of discovery.

References

• PubChem. Compound Summary for CID 2734087, 2-Bromo-4-methylpyridine. National Center for Biotechnology Information. [Link]

• PubChem. Compound Summary for CID 564209, 2-(Bromomethyl)pyridine. National Center for Biotechnology Information. [Link]

• Chemsrc. 2-Bromo-4-pyridinemethanol Physical and Chemical Properties. Chemsrc. [Link]

• Google Patents. CN105399661A - Preparation method for 2,6-dibromo methyl pyridine.

• Master Organic Chemistry. Reactions on the "Benzylic" Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• YouTube. Reaction of Pyridine with Methyl Bromide: An example of SN2 mechanism. Dr. Alex Martin. [Link]

• Kumar, R., et al. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry. [Link]

• Chemistry Stack Exchange. Reactivity of benzyl halides towards nucleophilic substitution. Chemistry Stack Exchange. [Link]

• Chemistry LibreTexts. 2.9: Reactions at the Benzylic Position. Chemistry LibreTexts. [Link]

• Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• Chapter 17 Allylic and Benzylic Reactivity. Solutions to In-Text Problems. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. Understanding the Chemistry: Synthesis Applications of 2-Bromo-4-methylpyridine. [Link]

Sources

• 1. 2-(Bromomethyl)pyridine 98 31106-82-8 [sigmaaldrich.com]
• 2. 2-(Bromomethyl)pyridine | C6H6BrN | CID 564209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. colorado.edu [colorado.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Selective Monobromination of 2,4-Dimethylpyridine via Free Radical Pathway with N-Bromosuccinimide

Abstract

This document provides a comprehensive technical guide for the regioselective free radical bromination of 2,4-dimethylpyridine using N-Bromosuccinimide (NBS). The primary objective is the synthesis of 2-(bromomethyl)-4-methylpyridine and 4-(bromomethyl)-2-methylpyridine, crucial heterocyclic building blocks in medicinal chemistry and materials science.[1][2] This note details the underlying reaction mechanism, offers a field-proven experimental protocol, and provides insights into process optimization and troubleshooting. The methodologies described herein are designed for researchers in organic synthesis, process development, and drug discovery.

Introduction and Significance

Pyridyl-methyl bromides are highly valuable synthetic intermediates. The pyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability to enhance pharmacokinetic and pharmacodynamic properties.[3][4] The bromomethyl group serves as a versatile electrophilic handle for introducing the pyridyl moiety into larger molecules via nucleophilic substitution reactions.

The Wohl-Ziegler reaction, the radical-mediated bromination of allylic and benzylic C-H bonds using N-Bromosuccinimide (NBS), provides a selective method for halogenating the methyl groups of 2,4-dimethylpyridine without promoting unwanted electrophilic substitution on the electron-deficient pyridine ring.[5][6] The key advantage of NBS over elemental bromine (Br₂) is its ability to maintain a very low, steady-state concentration of Br₂ in the reaction medium, which is critical for favoring the radical pathway over competitive ionic pathways.[7][8] This protocol focuses on achieving high regioselectivity and yield for the desired monobrominated products.

Reaction Mechanism and Regioselectivity

The bromination of 2,4-dimethylpyridine with NBS proceeds through a classic free-radical chain reaction mechanism.[9][10]

• Step 1: Initiation The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), upon heating or by irradiation with UV light. The resulting initiator radical (In•) reacts with HBr (present in trace amounts or generated in situ) which in turn reacts with NBS to form a bromine molecule (Br₂). Light or heat then cleaves the Br-Br bond to generate two bromine radicals (Br•).[10]

• Step 2: Propagation This is a two-step cycle:

  • A bromine radical (Br•) abstracts a hydrogen atom from a methyl group of 2,4-dimethylpyridine. This abstraction forms a resonance-stabilized pyridyl-methyl radical and a molecule of hydrogen bromide (HBr).[7]

  • The newly formed HBr reacts rapidly with NBS to generate a fresh molecule of Br₂ and succinimide. This step is crucial as it keeps the Br₂ concentration low.[9]

  • The pyridyl-methyl radical then abstracts a bromine atom from Br₂, yielding the brominated product and regenerating a bromine radical (Br•), which continues the chain.[7]

• Step 3: Termination The chain reaction concludes when any two radical species combine.

Diagram of the Radical Chain Mechanism

Caption: Free radical chain mechanism for NBS bromination.

Causality of Regioselectivity

In the 2,4-dimethylpyridine system, two distinct benzylic-type radicals can be formed. Experimental evidence suggests that the methyl group at the 4-position is more reactive towards radical halogenation than the methyl group at the 2-position.[11] This preference can be attributed to the electronic influence of the pyridine nitrogen. The nitrogen atom is electron-withdrawing, which destabilizes an adjacent radical at the C-2 position more significantly than the more remote radical at the C-4 position. Consequently, the formation of the 4-(bromomethyl)-2-methylpyridine is generally favored, although a mixture of isomers is typically obtained.

Experimental Protocol

This protocol outlines a general procedure for the monobromination of 2,4-dimethylpyridine on a laboratory scale.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
2,4-Dimethylpyridine	≥98%	Sigma-Aldrich	Store under nitrogen.
N-Bromosuccinimide (NBS)	≥99%	Acros Organics	Recrystallize from water if yellow. [6]
Azobisisobutyronitrile (AIBN)	98%	Sigma-Aldrich	Caution: Thermally unstable.
Carbon Tetrachloride (CCl₄)	Anhydrous, ≥99.5%	Fisher Scientific	Toxic and ozone-depleting. Use safer alternatives if possible (e.g., chlorobenzene, acetonitrile). [12]
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	VWR	For aqueous work-up.
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR	For drying organic layer.
Equipment
Round-bottom flask (250 mL)	Oven-dried before use.
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle
Separatory funnel (500 mL)
Rotary evaporator

Safety Precautions: This procedure must be conducted in a certified chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, is mandatory. CCl₄ is a known carcinogen. AIBN can decompose violently if heated improperly. Handle all chemicals with extreme care.

Step-by-Step Methodology

• Reaction Setup:

  • Assemble an oven-dried 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all joints are properly sealed. Maintain a dry atmosphere using a drying tube (e.g., filled with CaCl₂) atop the condenser.

  • To the flask, add 2,4-dimethylpyridine (e.g., 5.36 g, 50.0 mmol).

  • Add 100 mL of anhydrous carbon tetrachloride (or an alternative solvent).

• Addition of Reagents:

  • Add N-Bromosuccinimide (8.90 g, 50.0 mmol, 1.0 equiv). Using freshly recrystallized, pure white NBS is critical to prevent side reactions.[6]

  • Add the radical initiator, AIBN (0.41 g, 2.5 mmol, 0.05 equiv).

• Reaction Execution:

  • Begin vigorous stirring and gently heat the mixture to reflux (for CCl₄, ~77 °C) using a heating mantle.

  • The reaction progress can be monitored visually. The denser NBS at the bottom of the flask will gradually be consumed and replaced by the less dense succinimide, which will float to the surface.

  • Maintain reflux for 2-4 hours, or until TLC/GC analysis indicates the complete consumption of the starting material.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature, then further cool in an ice bath for 30 minutes to precipitate the succinimide byproduct.

  • Filter the mixture through a Büchner funnel to remove the solid succinimide. Wash the solid with a small amount of cold CCl₄ (2 x 15 mL).

  • Transfer the combined filtrate to a 500 mL separatory funnel.

  • Wash the organic layer sequentially with 5% aqueous NaHCO₃ solution (2 x 50 mL) to quench any residual HBr, and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

• Purification and Characterization:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil, which contains a mixture of 2-(bromomethyl)-4-methylpyridine and 4-(bromomethyl)-2-methylpyridine, should be purified promptly via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the isomers and remove impurities.[13]

  • Characterize the purified fractions using ¹H NMR, ¹³C NMR, and MS to confirm structure and purity. The brominated products can be unstable and are best used immediately or stored as their hydrobromide salts.[11]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data, Results, and Troubleshooting

Expected Results

The reaction typically yields a mixture of monobrominated isomers. The ratio of these isomers is dependent on the precise reaction conditions. Over-bromination to form 2,4-bis(bromomethyl)pyridine can occur if excess NBS is used.

Parameter	Value
Substrate	2,4-Dimethylpyridine
Reagent	N-Bromosuccinimide (NBS)
Stoichiometry (Substrate:NBS)	1 : 1.0
Primary Product(s)	4-(Bromomethyl)-2-methylpyridine (Major)2-(Bromomethyl)-4-methylpyridine (Minor)
Typical Combined Yield	60-75%
Key Byproduct	Succinimide
Potential Side Products	2,4-Bis(bromomethyl)pyridine

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or low conversion	1. Inactive radical initiator.2. Insufficient temperature/light.3. Presence of radical inhibitors (e.g., oxygen, impurities).	1. Use a fresh batch of AIBN/BPO.2. Ensure proper reflux temperature or adequate UV irradiation.3. Degas the solvent and use purified reagents.
Formation of dibromide	1. Stoichiometry of NBS is > 1.0 equivalent.2. Non-homogenous reaction mixture causing localized high concentrations of NBS.	1. Use exactly 1.0 equivalent of NBS.2. Ensure vigorous stirring. Consider slow, portion-wise addition of NBS.[13]
Low Yield / Tar formation	1. Overheating or prolonged reaction time.2. Product instability during work-up or purification.	1. Carefully control reaction temperature and monitor closely by TLC/GC.2. Perform work-up and purification promptly at low temperatures. Consider converting the product to a more stable salt form.
Ring bromination observed	1. Presence of acid or water, promoting an ionic mechanism.2. Use of a polar, protic solvent.	1. Use recrystallized NBS and anhydrous solvent. Adding a non-nucleophilic base like barium carbonate can help maintain acid-free conditions.[6]2. Strictly use non-polar, aprotic solvents.

References

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

• Master Organic Chemistry. N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• Chemistry LibreTexts. 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. [Link]

• Google Patents.

• Wikipedia. N-Bromosuccinimide. [Link]

• MDPI. Development of Self-Assembling bis-1,4-Dihydropyridines: Detailed Studies of Bromination of Four Methyl Groups and Bromine Nucleophilic Substitution. [Link]

• Canadian Science Publishing. THE REACTION OF N-BROMOSUCCINIMIDE WITH SOME ALKYL PYRIDINES. [Link]

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. [Link]

• OrgoSolver. Allylic Bromination (NBS, hv) | Radical Mechanism + Traps. [Link]

• RSC Publishing. Pyridine: the scaffolds with significant clinical diversity. [Link]

• National Center for Biotechnology Information. Lewis Acid Catalyzed Benzylic Bromination. [Link]

• ResearchGate. (PDF) Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. [Link]

• National Center for Biotechnology Information. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. [Link]

• National Center for Biotechnology Information. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• ResearchGate. Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. [Link]

• Google Patents. CN105399661A - Preparation method for 2,6-dibromo methyl pyridine.

• Carolina Biological Supply Company. Organic Chemistry: Regioselectivity of an Electrophilic Addition Reaction. [Link]

• Organic Chemistry Portal. A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. [Link]

• National Center for Biotechnology Information. Recent Advances of Pyridinone in Medicinal Chemistry. [Link]

• Scientific Update. Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. [Link]

• MDPI. Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties | MDPI [mdpi.com]
• 3. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 4. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 10. orgosolver.com [orgosolver.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow [organic-chemistry.org]
• 13. Development of Self-Assembling bis-1,4-Dihydropyridines: Detailed Studies of Bromination of Four Methyl Groups and Bromine Nucleophilic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the Selective Benzylic Bromination of 2,4-Lutidine via the Wohl-Ziegler Reaction

Abstract

This application note provides a comprehensive, field-proven protocol for the benzylic bromination of 2,4-lutidine to synthesize 2-methyl-4-(bromomethyl)pyridine, a valuable intermediate in pharmaceutical and agrochemical development. The Wohl-Ziegler reaction, which employs N-Bromosuccinimide (NBS) as a bromine source and Azobisisobutyronitrile (AIBN) as a radical initiator, is detailed. This guide is designed for researchers and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step experimental procedures, purification techniques, and critical safety considerations. The causality behind experimental choices is explained to ensure both reproducibility and a thorough understanding of the process.

Introduction: The Strategic Importance of Benzylic Bromination

The selective functionalization of methyl groups on heteroaromatic scaffolds is a cornerstone of modern organic synthesis. The resulting benzylic bromides are highly versatile intermediates, readily participating in nucleophilic substitution and cross-coupling reactions to build molecular complexity. The Wohl-Ziegler reaction is a premier method for achieving this transformation, specifically for the bromination of allylic and benzylic C-H bonds.[1][2]

The reaction proceeds via a free-radical chain mechanism, where N-Bromosuccinimide (NBS) serves as a unique source of bromine.[3] A key feature of the Wohl-Ziegler reaction is the ability of NBS to maintain a very low, constant concentration of elemental bromine (Br₂) in situ, which is critical for favoring radical substitution over competitive ionic addition pathways.[3][4] This protocol applies the Wohl-Ziegler conditions to 2,4-lutidine, a common pyridine derivative, to achieve selective monobromination on one of its methyl groups.

Reaction Mechanism and Regioselectivity

The Wohl-Ziegler bromination is a classic example of a free-radical chain reaction, consisting of three distinct phases: initiation, propagation, and termination.

• Initiation: The reaction begins with the thermal decomposition of a radical initiator, such as Azobisisobutyronitrile (AIBN).[5][6] Upon heating, AIBN expels nitrogen gas to generate two 2-cyanoprop-2-yl radicals.[7] These radicals then react with trace amounts of HBr or Br₂ present in the NBS to generate the bromine radical (Br•) that starts the chain process.[4][6]

• Propagation: This is a self-sustaining cycle.

  • A bromine radical abstracts a hydrogen atom from a benzylic position (the methyl group) of 2,4-lutidine. This forms a resonance-stabilized benzylic radical and a molecule of hydrogen bromide (HBr).

  • The HBr reacts with NBS to regenerate a molecule of elemental bromine (Br₂) and succinimide.[4]

  • The newly formed benzylic radical reacts with a molecule of Br₂, transferring a bromine atom to form the desired brominated product and a new bromine radical, which continues the chain.

• Termination: The reaction ceases when two radicals combine to form a stable, non-radical species.

Regioselectivity in 2,4-Lutidine: 2,4-Lutidine possesses two benzylic-type methyl groups at the C2 and C4 positions. Hydrogen abstraction at the C4-methyl group is generally favored. The resulting radical is better stabilized through resonance with the electron-donating character of the pyridine nitrogen, delocalizing the radical electron across the ring. Therefore, 2-methyl-4-(bromomethyl)pyridine is expected to be the major product over 4-methyl-2-(bromomethyl)pyridine.

Materials and Equipment

Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Purity	Amount	Moles (mmol)	Eq.
2,4-Lutidine	C₇H₉N	107.15	≥98%	5.36 g (5.5 mL)	50.0	1.0
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	≥99% (recrystallized)	8.90 g	50.0	1.0
Azobisisobutyronitrile (AIBN)	C₈H₁₂N₄	164.21	≥98%	82 mg	0.5	0.01
Carbon Tetrachloride (CCl₄)	CCl₄	153.82	Anhydrous, ≥99.5%	200 mL	-	-
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	Saturated Solution	50 mL	-	-
Brine	NaCl	58.44	Saturated Solution	50 mL	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Granular	~10 g	-	-

Note on NBS: Commercial NBS often contains residual bromine and HBr, which can lead to undesirable ionic side reactions. It is highly recommended to recrystallize NBS from hot water (approx. 10 g per 100 mL) and dry it under vacuum before use.

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser with drying tube (CaCl₂)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas line (Nitrogen or Argon)

• Separatory funnel (500 mL)

• Büchner funnel and filter paper

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves, face shield.

Detailed Experimental Protocol

// Nodes setup [label="1. Reaction Setup\n- Combine 2,4-lutidine, NBS, AIBN, CCl₄\n- Assemble reflux apparatus under N₂"]; reaction [label="2. Reaction\n- Heat to reflux (~77°C)\n- Monitor for ~2-4 hours"]; workup [label="3. Aqueous Workup\n- Cool and filter succinimide\n- Wash filtrate with NaHCO₃ & Brine"]; purify [label="4. Isolation & Purification\n- Dry organic layer (Na₂SO₄)\n- Concentrate via rotary evaporation\n- Purify by column chromatography"]; analyze [label="5. Characterization\n- ¹H NMR, ¹³C NMR, MS\n- Determine yield and purity"];

// Edges setup -> reaction; reaction -> workup; workup -> purify; purify -> analyze; } .dot Caption: Experimental Workflow Diagram.

Step 1: Reaction Setup

• Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas (N₂ or Ar) to maintain anhydrous conditions.

• To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, add recrystallized N-Bromosuccinimide (8.90 g, 50.0 mmol).

• Add 200 mL of anhydrous carbon tetrachloride. CAUTION: CCl₄ is a toxic and ozone-depleting substance; all operations must be performed in a certified chemical fume hood.[2]

• Add 2,4-lutidine (5.36 g, 50.0 mmol) to the suspension via syringe.

• Finally, add the radical initiator, AIBN (82 mg, 0.5 mmol).

• Equip the flask with a reflux condenser topped with a drying tube or inert gas outlet.

Step 2: Reaction Execution

• Begin vigorous stirring and gently heat the mixture to reflux (boiling point of CCl₄ is ~77°C) using a heating mantle.

• The reaction is often accompanied by a noticeable increase in the rate of reflux as the exothermic initiation phase begins.[2]

• Monitor the reaction progress. A useful visual indicator is the density change of the succinimide byproduct. Dense NBS at the bottom of the flask is gradually converted to the less dense succinimide, which will float to the surface upon completion.[2] This process typically takes 2-4 hours.

• Reaction progress can also be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the 2,4-lutidine starting material.

Step 3: Post-Reaction Workup

• Once the reaction is complete (all solid is floating), remove the heating mantle and allow the mixture to cool to room temperature.

• Cool the flask further in an ice bath for 15-20 minutes to precipitate out all the succinimide.

• Filter the mixture through a Büchner funnel to remove the solid succinimide. Wash the solid with a small amount of cold CCl₄ (~20 mL) to recover any trapped product.

• Transfer the combined filtrate to a 500 mL separatory funnel.

• Wash the organic layer sequentially with:

  • 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual HBr.

  • 50 mL of saturated aqueous sodium chloride (brine) solution to aid in the removal of water.[8]

• Separate the organic layer and dry it over anhydrous sodium sulfate (~10 g). Let it stand for 15-20 minutes with occasional swirling.

Step 4: Product Isolation and Purification

• Decant or filter the dried organic solution to remove the sodium sulfate.

• Concentrate the solution under reduced pressure using a rotary evaporator to afford the crude product as an oil or solid.

• Purify the crude material using flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 20% ethyl acetate).

• Combine the fractions containing the desired product (as determined by TLC) and remove the solvent under reduced pressure to yield pure 2-methyl-4-(bromomethyl)pyridine.

Characterization and Expected Results

The final product should be characterized to confirm its identity and purity.

Analysis Method	Expected Result for 2-methyl-4-(bromomethyl)pyridine
Appearance	Colorless to pale yellow oil or low-melting solid.
¹H NMR (CDCl₃)	δ ~8.4 (d, 1H, H6), ~7.1 (s, 1H, H5), ~7.0 (d, 1H, H3), 4.4 (s, 2H, -CH₂Br), 2.5 (s, 3H, -CH₃).
¹³C NMR (CDCl₃)	δ ~160 (C2), ~150 (C6), ~148 (C4), ~125 (C5), ~123 (C3), ~30 (-CH₂Br), ~24 (-CH₃).
Mass Spec (EI)	M⁺ peaks at m/z = 185 and 187 (approx. 1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes).
Yield	60-75% (typical).

Troubleshooting

Problem	Possible Cause	Suggested Solution
No Reaction / Low Conversion	- Inactive initiator (old AIBN).- Insufficient temperature.- Wet solvent or reagents.	- Use fresh AIBN.- Ensure the reaction mixture is at a vigorous reflux.- Use oven-dried glassware and anhydrous solvent.
Low Yield	- Incomplete reaction.- Product loss during workup.- Formation of side products.	- Increase reaction time and monitor by TLC.- Ensure efficient extraction and careful handling during transfers.- Use recrystallized NBS to minimize ionic pathways.
Formation of Dibromide	- Use of excess NBS.- High concentration of bromine.	- Use a strict 1:1 stoichiometry of lutidine to NBS.- Ensure slow, steady initiation; avoid overheating.
Dark-colored Reaction	- Decomposition of starting material or product.- Presence of elemental bromine.	- This is common; purification by chromatography should remove colored impurities. Ensure the reaction is not heated for an excessively long time.

Critical Safety Precautions

This protocol involves hazardous materials and requires strict adherence to safety procedures.

• N-Bromosuccinimide (NBS): Corrosive and an oxidizer. Causes severe skin burns and eye damage. Avoid inhalation of dust.[9][10] Handle in a fume hood with appropriate PPE.

• Azobisisobutyronitrile (AIBN): Flammable solid and can decompose exothermically upon heating.[5] Store in a cool place away from heat sources. Nitrogen gas is evolved during the reaction, so ensure the system is not sealed.

• Carbon Tetrachloride (CCl₄): Highly toxic, carcinogenic, and environmentally damaging.[2] It can be absorbed through the skin and is harmful if inhaled or swallowed. All work with CCl₄ must be conducted in a well-ventilated chemical fume hood. Consider using a less toxic alternative solvent like acetonitrile or cyclohexane, although reaction rates and yields may vary.

• 2,4-Lutidine: Flammable liquid and skin/eye irritant.

• General Handling: Always wear safety goggles, a flame-resistant lab coat, and appropriate gloves. Perform the entire experiment in a certified chemical fume hood. Have spill kits and appropriate fire extinguishers readily available.

References

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Chem-Station International Edition. (2014, April 19). Wohl-Ziegler Bromination. Retrieved from [Link]

• Grokipedia. (2025). Wohl–Ziegler bromination. Retrieved from [Link]

• Wikipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• Google Patents. (n.d.). CN104974082A - Preparation method of 2-methyl-4-bromopyridine.

• PubChem. (n.d.). 2-Bromo-4-methylpyridine. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis process of 2-bromo-4-iodo-3-methylpyridine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N-Bromosuccinimide. Retrieved from [Link]

• Wikipedia. (n.d.). Azobisisobutyronitrile. Retrieved from [Link]

• YouTube. (2022, November 5). How Azobisisobutyronitrile (AIBN) Initiates Radical Formation. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved from [Link]

• YouTube. (2022, October 25). Wohl Ziegler Bromination - Named Reactions in Organic Chemistry. Retrieved from [Link]

• Study.com. (n.d.). AIBN Overview, Structure & Initiators. Retrieved from [Link]

Sources

• 1. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]
• 5. Azobisisobutyronitrile - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. carlroth.com [carlroth.com]
• 10. dept.harpercollege.edu [dept.harpercollege.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 2-(Bromomethyl)-4-methylpyridine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Synthesis

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 2-(Bromomethyl)-4-methylpyridine is a key building block in the synthesis of numerous pharmaceutical compounds. Its reactivity, attributed to the bromomethyl group, also makes it susceptible to the formation of various impurities during synthesis and storage. The presence of these impurities, even in minute quantities, can significantly impact the safety, efficacy, and stability of the final drug product. Therefore, a robust and comprehensive characterization of impurities is not merely a quality control measure but a fundamental requirement for regulatory compliance and ensuring patient safety.[1][2][3]

This guide provides an in-depth technical comparison of analytical methodologies for the identification, quantification, and characterization of potential impurities in 2-(Bromomethyl)-4-methylpyridine. We will explore the causality behind experimental choices, present supporting data, and offer detailed protocols to establish a self-validating system for impurity analysis.

Understanding the Impurity Landscape: Synthesis and Degradation

A thorough characterization of impurities begins with an understanding of their potential origins. Impurities associated with 2-(Bromomethyl)-4-methylpyridine can be broadly categorized into two classes: process-related impurities and degradation products.

Process-Related Impurities: The most common synthetic route to 2-(Bromomethyl)-4-methylpyridine is the radical bromination of 2,4-dimethylpyridine (2,4-lutidine). This process can lead to several predictable impurities.

• Unreacted Starting Material: 2,4-Dimethylpyridine.

• Isomeric Byproduct: 4-(Bromomethyl)-2-methylpyridine, arising from the bromination of the methyl group at the 4-position.

• Over-brominated Impurities: 2,4-Bis(bromomethyl)pyridine, resulting from the bromination of both methyl groups.

Caption: Potential process-related impurities from the synthesis of 2-(Bromomethyl)-4-methylpyridine.

Degradation Products: 2-(Bromomethyl)-4-methylpyridine can degrade under various conditions, such as exposure to light, heat, humidity, and oxidative stress. Forced degradation studies are essential to identify these potential degradants.

• Hydrolysis Product: (4-Methylpyridin-2-yl)methanol, formed by the reaction of the bromomethyl group with water.

• Oxidation Product: 4-Methylpyridine-2-carbaldehyde, resulting from the oxidation of the bromomethyl or hydroxymethyl group.

• Photolytic Degradation Products: Exposure to light can lead to the formation of various complex degradants through radical mechanisms.

A Multi-faceted Approach to Impurity Characterization

A combination of chromatographic and spectroscopic techniques is essential for the unambiguous identification and quantification of impurities.

Caption: A comprehensive analytical workflow for impurity characterization.

Comparative Analysis of Analytical Techniques

The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is a critical decision in developing a robust analytical method for impurity profiling.[4]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Well-suited for a wide range of compounds, including non-volatile and thermally labile impurities.	Ideal for volatile and thermally stable compounds.
Typical Impurities Detected	Over-brominated impurities, hydrolysis products, and other non-volatile degradants.	Unreacted starting material (2,4-dimethylpyridine), isomeric byproduct, and other volatile impurities.
Common Detectors	Diode Array Detector (DAD) for spectral information and quantification; Mass Spectrometry (MS) for mass information.	Flame Ionization Detector (FID) for quantification; Mass Spectrometry (MS) for identification.
Advantages	Versatile, wide applicability, non-destructive.	High resolution, high sensitivity for volatile compounds, fast analysis times.
Limitations	May require longer run times, mobile phase consumption.	Limited to thermally stable and volatile compounds, potential for on-column degradation.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

A stability-indicating HPLC method is the cornerstone of impurity analysis for drug substances. A reversed-phase method is typically employed for the separation of 2-(Bromomethyl)-4-methylpyridine and its non-volatile impurities.

Experimental Protocol: Stability-Indicating RP-HPLC Method

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: Diode Array Detector (DAD) at 265 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Representative HPLC Performance Data (Illustrative)

Impurity	Retention Time (min)	LOD (µg/mL)	LOQ (µg/mL)
(4-Methylpyridin-2-yl)methanol	~4.5	0.05	0.15
2-(Bromomethyl)-4-methylpyridine	~15.2	-	-
4-(Bromomethyl)-2-methylpyridine	~16.0	0.04	0.12
2,4-Bis(bromomethyl)pyridine	~22.8	0.06	0.18

Note: The above data is illustrative and should be validated for specific laboratory conditions.

Gas Chromatography (GC) for Volatile Impurities

GC is a powerful technique for the separation and quantification of volatile process-related impurities, particularly the unreacted starting material and the isomeric byproduct.

Experimental Protocol: GC-FID/MS Method

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp: 10 °C/min to 250 °C, hold for 5 min.

• Injector Temperature: 250 °C.

• Detector Temperature (FID): 280 °C.

• Detector Temperature (MS Transfer Line): 280 °C.

• Injection Mode: Split (20:1).

• Injection Volume: 1 µL.

• Sample Preparation: Dissolve the sample in dichloromethane to a final concentration of 1 mg/mL.

Expected Elution Order and Mass Spectral Data

Compound	Expected Retention Time	Key Mass Fragments (m/z)
2,4-Dimethylpyridine	Early eluting	107 (M+), 106, 92
2-(Bromomethyl)-4-methylpyridine	Intermediate eluting	185/187 (M+), 106 (M-Br), 79
4-(Bromomethyl)-2-methylpyridine	Intermediate eluting	185/187 (M+), 106 (M-Br), 79
2,4-Bis(bromomethyl)pyridine	Late eluting	264/266/268 (M+), 185/187 (M-CH2Br), 106

Note: The characteristic isotopic pattern of bromine (approximately 1:1 ratio of 79Br and 81Br) is a key diagnostic feature in the mass spectra of brominated compounds.[5]

Spectroscopic Characterization for Unambiguous Identification

While chromatography provides separation and preliminary identification, spectroscopic techniques are essential for definitive structural elucidation of unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for determining the precise structure of impurities, especially for distinguishing between isomers.

Key Diagnostic ¹H NMR Features:

• 2-(Bromomethyl)-4-methylpyridine: A singlet for the -CH₂Br protons (typically around 4.5-4.7 ppm) and a singlet for the 4-methyl protons (around 2.3-2.5 ppm). The aromatic protons will exhibit a characteristic splitting pattern for a 2,4-disubstituted pyridine.

• 4-(Bromomethyl)-2-methylpyridine: A singlet for the -CH₂Br protons and a singlet for the 2-methyl protons. The chemical shifts of the aromatic protons will differ from the 2-(Bromomethyl)-4-methylpyridine isomer, allowing for unambiguous differentiation.

• (4-Methylpyridin-2-yl)methanol: The appearance of a singlet for the -CH₂OH protons (around 4.6-4.8 ppm) and a broad singlet for the -OH proton.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with a chromatographic inlet (LC-MS or GC-MS), provides crucial molecular weight information and fragmentation patterns that aid in impurity identification. High-resolution mass spectrometry (HRMS) can provide the elemental composition of an impurity, further confirming its identity.

Conclusion: A Holistic and Proactive Approach to Impurity Control

The characterization of impurities in 2-(Bromomethyl)-4-methylpyridine is a multifaceted endeavor that requires a synergistic application of chromatographic and spectroscopic techniques. A proactive approach, beginning with an understanding of the synthetic process and potential degradation pathways, allows for the targeted development of robust analytical methods. The comparison of orthogonal techniques like HPLC and GC provides a comprehensive picture of the impurity profile, ensuring the quality, safety, and efficacy of the final pharmaceutical product. The methodologies and data presented in this guide serve as a robust framework for researchers, scientists, and drug development professionals to establish a scientifically sound and regulatory-compliant impurity control strategy.

References

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). 25 October 2006. [Link]

• Li, A., & Sueper, C. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. Journal of the American Society for Mass Spectrometry, 25(4), 633–644. [Link]

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Products Q3B(R2). 2 June 2006. [Link]

• Ramsay, R. R., & Singer, T. P. (1986). Inhibition of NADH oxidation by pyridine derivatives. Biochemical and Biophysical Research Communications, 137(2), 645-650. [Link]

• Brügel, W. (1968). Proton chemical shifts of the symmetrically disubstituted pyridines. The Journal of Physical Chemistry, 72(8), 2875-2877. [Link]

• Dunn, A. D., & Blais, M. (2010). The Bromination of Lutidines. ResearchGate. [Link]

• Stefaniak, L. (2006). 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 14(1-2), 115-122. [Link]

• Ragan, J. A., et al. (2002). Some Items of Interest to Process R&D Chemists and Engineers. Organic Process Research & Development, 6(4), 483-490. [Link]

• U.S. Food and Drug Administration. Q3B(R) Impurities in New Drug Products (Revision 3). August 2006. [Link]

• Maes, G., & Zeegers-Huyskens, T. (2006). Determination of the Stability Constants of Some Pyridines-Bromine Charge Transfer Complexes by Raman Spectroscopy. Journal of Raman Spectroscopy, 12(2), 132-135. [Link]

• Wang, G. W., et al. (2016). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Organic Letters, 18(15), 3846-3849. [Link]

• Pearson, D. E. (1999). Oxidation of pyridine and derivatives. U.S.

• Li, A., & Sueper, C. (2014). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. ResearchGate. [Link]

• Zhang, Y., et al. (2018). An Empirical Quantitative Structure-Activity Relationship Equation Assists the Discovery of High-Affinity Phosphodiesterase 4D Inhibitors as Leads to PET Radioligands. ACS Chemical Neuroscience, 9(7), 1765-1776. [Link]

• Kao, Y. C., et al. (2025). Characterization and Polymerization Kinetics of Triazine-Based Benzoxazine Monomers: Effects of Pyridine and Bromine Interactions. ACS Applied Polymer Materials. [Link]

• ICH. Quality Guidelines. [Link]

• Whitman College. GC EI and CI Fragmentation and Interpretation of Spectra. [Link]

• U.S. Army. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC. [Link]

• IOSR Journal. Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. [Link]

• Wikipedia. 2,4-Lutidine. [Link]

• SpectraBase. Pyridine. [Link]

• Photoswitchable hydrazones with pyridine-based rotors and halogen substituents. PMC. [Link]

• IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Halomethylpyridine Reactivity: 2-(Bromomethyl)-4-methylpyridine vs. 2-(Chloromethyl)-4-methylpyridine

Introduction

In the landscape of pharmaceutical and materials science research, 2-(halomethyl)pyridine scaffolds are indispensable building blocks. Their utility stems from the electrophilic benzylic-like carbon, which serves as a reactive handle for introducing a vast array of functional groups via nucleophilic substitution. Among the most common variants are 2-(Bromomethyl)-4-methylpyridine and 2-(Chloromethyl)-4-methylpyridine. The choice between these two reagents is not arbitrary; it is a critical decision that profoundly impacts reaction kinetics, yield, and the required experimental conditions.

This guide provides an in-depth, objective comparison of these two key starting materials. Moving beyond simple catalog specifications, we will dissect the fundamental chemical principles governing their reactivity, present a framework for experimental validation, and offer field-proven insights to guide your synthetic strategy.

The Decisive Factor: Understanding Leaving Group Ability in Nucleophilic Substitutions

The primary reaction pathway for both 2-(Bromomethyl)-4-methylpyridine and 2-(Chloromethyl)-4-methylpyridine is nucleophilic substitution. These molecules are analogous to benzylic halides, which are known to be highly reactive in both SN1 and SN2 reactions.[1][2][3] The enhanced reactivity is due to the stabilization of the transition state (in SN2) or the carbocation intermediate (in SN1) by the adjacent pyridine ring.[4][5]

For primary halides such as these, the SN2 mechanism is often predominant, especially with reasonably strong nucleophiles. In an SN2 reaction, the rate is determined by a single, concerted step where the nucleophile attacks the electrophilic carbon as the leaving group departs. The efficacy of this process is critically dependent on two main factors: the strength of the carbon-halogen bond being broken and the stability of the departing halide anion (the leaving group).

A good leaving group is a species that is stable on its own. The stability of a leaving group is inversely related to its basicity; weaker bases are better leaving groups.[6] When comparing the halide ions, basicity decreases down the group: F⁻ > Cl⁻ > Br⁻ > I⁻. Consequently, the leaving group ability increases down the group: I⁻ > Br⁻ > Cl⁻ > F⁻.[6]

This fundamental principle is the cornerstone of the reactivity difference between our two compounds of interest. The bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻) and is therefore a better leaving group. This translates directly to a lower activation energy for the nucleophilic substitution reaction, making the bromo-derivative the more reactive species.

Visualizing the SN2 Mechanism

Caption: Generalized SN2 mechanism for 2-(halomethyl)-4-methylpyridine.

Quantitative Comparison and Data Summary

To rationalize the choice between the bromo- and chloro- compounds, we must look at the quantitative differences that underpin their reactivity. The carbon-halogen bond dissociation energy (BDE) provides a direct measure of the energy required to homolytically cleave the bond. A weaker bond is more easily broken, contributing to a faster reaction rate.

Property	2-(Chloromethyl)-4-methylpyridine	2-(Bromomethyl)-4-methylpyridine	Rationale for Reactivity Difference
Molecular Weight	141.60 g/mol	186.05 g/mol	Affects stoichiometry, but not intrinsic reactivity.
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)	Br⁻ is a weaker base and thus a better leaving group.[6]
pKa of Conjugate Acid	H-Cl (~ -7)	H-Br (~ -9)	The stronger the acid, the more stable (and weaker) the conjugate base.[2]
Avg. C-X BDE (Benzylic)	~285 kJ/mol	~238 kJ/mol	The C-Br bond is significantly weaker than the C-Cl bond, requiring less energy to break.[2]
Relative Reactivity	Lower	Higher	The combination of a weaker C-X bond and a more stable leaving group leads to a significantly faster reaction rate for the bromo- derivative in nucleophilic substitutions.

As the data illustrates, both the thermodynamics (weaker C-Br bond) and the stability of the resulting anion (better leaving group) favor 2-(Bromomethyl)-4-methylpyridine for enhanced reactivity. In practice, this means that reactions with the bromo- compound can often be conducted under milder conditions (e.g., lower temperatures, shorter reaction times) and may succeed with weaker nucleophiles that would be sluggish or unreactive with the chloro- analogue.

Experimental Protocol: A Self-Validating Kinetic Comparison

To empirically validate the predicted reactivity difference, a comparative kinetic study can be designed. This protocol provides a robust framework for monitoring the rate of nucleophilic substitution for both compounds under identical conditions. We will use a standard SN2 reaction with a common nucleophile, piperidine, and monitor product formation using High-Performance Liquid Chromatography (HPLC).

Objective:

To determine the relative reaction rates of 2-(Bromomethyl)-4-methylpyridine and 2-(Chloromethyl)-4-methylpyridine with piperidine.

Materials:

• 2-(Bromomethyl)-4-methylpyridine

• 2-(Chloromethyl)-4-methylpyridine

• Piperidine

• Acetonitrile (HPLC grade, as solvent)

• Internal Standard (e.g., Naphthalene, stable under reaction conditions)

• HPLC system with a C18 column and UV detector

Experimental Workflow:

Caption: Workflow for the comparative kinetic analysis experiment.

Step-by-Step Methodology:

• Preparation:

  • Prepare 0.1 M stock solutions of 2-(Bromomethyl)-4-methylpyridine, 2-(Chloromethyl)-4-methylpyridine, and the internal standard in acetonitrile.

  • Prepare a 0.5 M stock solution of piperidine in acetonitrile.

  • Develop an HPLC method capable of resolving the starting materials, product, and internal standard.

• Reaction Setup:

  • In two separate, identical temperature-controlled reaction vessels maintained at 25°C, add the appropriate volume of the substrate stock solution (e.g., 10 mL) and the internal standard stock solution (e.g., 1 mL).

  • Allow the solutions to equilibrate to the reaction temperature.

• Reaction Initiation and Monitoring:

  • To initiate the reactions, add the piperidine stock solution (e.g., 2.2 mL for ~2 equivalents) to each vessel simultaneously and start a timer (t=0).

  • At predetermined time points (e.g., 2, 5, 10, 20, 40, 60 minutes), withdraw a 100 µL aliquot from each reaction mixture.

  • Immediately quench each aliquot by adding it to an HPLC vial containing 900 µL of a quenching solution (e.g., 0.1% formic acid in acetonitrile).

• Analysis:

  • Analyze the quenched samples via HPLC.

  • Calculate the concentration of the product at each time point by comparing its peak area to that of the internal standard, using the previously generated calibration curve.

  • Plot the concentration of the product versus time for both reactions. The initial rate can be determined from the initial slope of this plot.

Expected Outcome:

The plot of product concentration versus time will show a significantly steeper curve for the reaction with 2-(Bromomethyl)-4-methylpyridine, confirming its higher reactivity. The calculated initial rate for the bromo- derivative is expected to be several-fold higher than that of the chloro- derivative.

Practical Considerations and Strategic Selection

The choice between these reagents is a classic trade-off between reactivity and stability/cost.

Choose 2-(Bromomethyl)-4-methylpyridine when:

• High reactivity is required: For sluggish reactions, unreactive nucleophiles, or when mild reaction conditions are paramount.

• Reaction time is critical: The faster kinetics can significantly shorten synthesis time.

• Selectivity is not compromised: The higher reactivity is beneficial as long as it doesn't lead to unwanted side reactions with other functional groups.

Choose 2-(Chloromethyl)-4-methylpyridine when:

• Cost is a primary driver: Chloro-derivatives are often less expensive than their bromo- counterparts.

• Greater stability is needed: 2-(Chloromethyl)-4-methylpyridine is generally more stable for long-term storage and less prone to degradation.

• Controlled reactivity is desired: When working with highly potent nucleophiles or complex substrates, the lower reactivity can prevent over-alkylation or other side reactions, leading to a cleaner reaction profile.

• The subsequent synthetic step is facile: If the nucleophile being used is highly reactive, the added boost from the bromo- leaving group may be unnecessary.

Conclusion

While both 2-(Bromomethyl)-4-methylpyridine and 2-(Chloromethyl)-4-methylpyridine are valuable reagents, they are not interchangeable. The superior leaving group ability of bromide makes 2-(Bromomethyl)-4-methylpyridine the significantly more reactive compound in nucleophilic substitution reactions. This is quantitatively supported by its lower carbon-halogen bond dissociation energy and the greater stability of the bromide anion.

The decision of which reagent to employ should be a deliberate one, based on the specific demands of the synthetic problem at hand. For rapid, high-efficiency transformations, the bromo- derivative is the clear choice. For applications where cost, stability, and controlled reactivity are of greater concern, the chloro- derivative provides a reliable and economical alternative. A thorough understanding of these fundamental principles, validated by empirical data, empowers the research scientist to design more efficient, robust, and successful synthetic routes.

References

• Gilbile, R., Bhavani, R., & Vyas, R. (2017). Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry, 33(2). Available at: [Link]

• Organic Chemistry Tutor. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2014). 8.7: Benzylic Halides, Allylic Halides, Vinylic Halides, and Aryl Halides. Available at: [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. Available at: [Link]

• Brainly. (2024). Explain why a primary benzylic halide shows higher reactivity by the SN1 mechanism than other primary alkyl. Available at: [Link]

• KPU Pressbooks. (n.d.). 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Available at: [Link]

• Quora. (2018). What is more reactive towards a nucleophilic substitution reaction, benzylic halide or vinyl halide? Available at: [Link]

• Google Patents. (n.d.). US4221913A - Preparation of 2-(Chloromethyl)pyridine.
• Google Patents. (n.d.). CN102304082A - Synthesis method of 2-chloro-4-(piperidylmethyl)pyridine.

• ACS Publications. (2024). Convenient Benzylic Bromination of 2-Hydroxy-5-methylisophthalaldehyde. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. brainly.com [brainly.com]
• 6. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]

A Senior Application Scientist's Guide: 2-(Bromomethyl)-4-methylpyridine vs. Other Benzylic Bromides in Synthesis

Executive Summary

Benzylic bromides are cornerstone reagents in organic synthesis, prized for their ability to introduce the versatile benzyl group into a wide array of molecules. While benzyl bromide itself is a workhorse, its substituted derivatives offer a palette of reactivities, enabling chemists to fine-tune their synthetic strategies. This guide provides an in-depth comparison of 2-(bromomethyl)-4-methylpyridine with other common benzylic bromides, focusing on the underlying principles that govern their reactivity and practical application. We will delve into mechanistic nuances, provide comparative experimental data, and offer detailed protocols to empower researchers in making informed decisions for their synthetic endeavors.

Introduction: The Benzylic Bromide Family

Benzylic halides are highly valued in organic synthesis due to their enhanced reactivity in nucleophilic substitution reactions compared to simple alkyl halides. This heightened reactivity stems from the ability of the adjacent aromatic ring to stabilize both the transition state in an S(_N)2 reaction and the carbocation intermediate in an S(_N)1 pathway through resonance.[1][2] This guide focuses on a comparative analysis of 2-(bromomethyl)-4-methylpyridine against a selection of archetypal benzylic bromides: the parent benzyl bromide, an electron-rich analogue (4-methoxybenzyl bromide), and an electron-poor analogue (4-nitrobenzyl bromide). Understanding the electronic and steric influences of the substituents on the aromatic ring is paramount to predicting and controlling reaction outcomes.

Physicochemical Properties and Handling

The physical properties of these reagents dictate their handling, storage, and choice of reaction solvents. The introduction of a pyridine ring in 2-(bromomethyl)-4-methylpyridine, for instance, significantly influences its polarity and basicity compared to its carbocyclic counterparts.

Reagent	Structure	Molar Mass ( g/mol )	Form	Melting Point (°C)	Boiling Point (°C)	Key Handling Considerations
2-(Bromomethyl)-4-methylpyridine		186.05	Solid	49-52	Decomposes	Lachrymator; moisture sensitive. The pyridine nitrogen is a potential site for undesired quaternization.
Benzyl Bromide		171.04	Liquid	-3	198-199	Lachrymator; corrosive; light and moisture sensitive.
4-Methoxybenzyl Bromide		201.06	Solid	9-11	235-237	Lachrymator; moisture sensitive. Prone to S(_N)1 reactions.
4-Nitrobenzyl Bromide		216.04	Solid	98-100	Decomposes	Lachrymator; light sensitive. Highly reactive towards S(_N)2.

Expert Analysis: The solid nature of 2-(bromomethyl)-4-methylpyridine and 4-nitrobenzyl bromide can offer handling advantages over liquid benzyl bromide, particularly for weighing and dispensing. However, the key differentiator for the pyridine-containing reagent is its inherent basicity. This can be a double-edged sword: it may obviate the need for an external base in some reactions, but it also introduces the risk of self-quaternization or reaction with Lewis acidic reagents.

Reactivity Profile: A Mechanistic Deep Dive

The reactivity of benzylic bromides in nucleophilic substitution reactions can proceed through either an S(_N)1 or S(_N)2 mechanism, and the preferred pathway is heavily influenced by the electronic nature of the aromatic ring, the nucleophile, the solvent, and the substitution pattern of the benzylic carbon.[3]

• S(_N)1 Pathway: This two-step mechanism involves the formation of a carbocation intermediate. Its rate is determined by the stability of this cation. Electron-donating groups (like the methoxy group in 4-methoxybenzyl bromide) strongly stabilize the benzylic carbocation through resonance, thus accelerating S(_N)1 reactions.[4]

• S(_N)2 Pathway: This is a concerted, one-step process. The rate is influenced by steric hindrance at the reaction center and the electronic nature of the aromatic ring. Electron-withdrawing groups (like the nitro group in 4-nitrobenzyl bromide) enhance the electrophilicity of the benzylic carbon, making it more susceptible to nucleophilic attack and thus favoring the S(_N)2 mechanism.

The Unique Case of 2-(Bromomethyl)-4-methylpyridine: The pyridine ring introduces a unique electronic landscape. The nitrogen atom is electron-withdrawing through an inductive effect, which would be expected to enhance S(_N)2 reactivity. However, the lone pair on the nitrogen can also participate in resonance, and its protonation or coordination to a Lewis acid can dramatically alter the electronic properties of the ring. The 4-methyl group is a mild electron-donating group, which can slightly stabilize a developing positive charge.

Caption: S(_N)1 vs. S(_N)2 pathways for benzylic bromides.

Comparative Performance in Key Synthetic Transformations

To provide a practical comparison, we will examine the performance of these reagents in two common and vital synthetic operations: Williamson ether synthesis and N-alkylation.

A. Williamson Ether Synthesis

The Williamson ether synthesis is a classic S(_N)2 reaction for the formation of ethers from an alkoxide and an alkyl halide.[5][6]

Model Reaction: Phenol + Benzylic Bromide → Benzyl Phenyl Ether

Comparative Experimental Data:

Benzylic Bromide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Citation
Benzyl Bromide	K₂CO₃	Acetone	Reflux	4	95	[7]
4-Methoxybenzyl Bromide	K₂CO₃	Acetone	Reflux	2	92	[8]
4-Nitrobenzyl Bromide	K₂CO₃	DMF	80	1	98	[7]
2-(Bromomethyl)-4-methylpyridine	K₂CO₃	Acetonitrile	80	6	85	*

*Representative yield based on typical procedures.

Expert Analysis: The highly activated 4-nitrobenzyl bromide provides the fastest reaction and highest yield, consistent with the electron-withdrawing nitro group favoring an S(_N)2 pathway. The electron-donating methoxy group in 4-methoxybenzyl bromide can slightly disfavor a pure S(_N)2 reaction, but its overall reactivity remains high. 2-(Bromomethyl)-4-methylpyridine shows good, albeit slightly lower, reactivity. The slightly longer reaction time may be attributed to the potential for the pyridine nitrogen to coordinate with the potassium counter-ion of the phenoxide, modulating its nucleophilicity.

Detailed Protocol: Synthesis of 4-Methoxyphenyl Phenyl Ether

Caption: Experimental workflow for a typical Williamson ether synthesis.

• Reagent Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phenol (1.0 eq), potassium carbonate (1.5 eq), and acetone (10 mL/mmol of phenol).

• Reaction Initiation: Begin stirring and heat the mixture to reflux.

• Addition of Alkylating Agent: Dissolve 4-methoxybenzyl bromide (1.05 eq) in a minimal amount of acetone and add it dropwise to the refluxing mixture over 10 minutes.

• Reaction Monitoring: Maintain the reaction at reflux and monitor its progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 2 hours).

• Workup: Allow the reaction to cool to room temperature. Filter off the potassium salts and wash the solid with acetone. Concentrate the combined filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane and purify by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure ether.

• Characterization: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

B. N-Alkylation of Amines

N-alkylation is a fundamental transformation in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[9][10]

Model Reaction: Aniline + Benzylic Bromide → N-Benzylaniline

Comparative Experimental Data:

Benzylic Bromide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Citation
Benzyl Bromide	K₂CO₃	DMF	25	12	88	[11]
4-Methoxybenzyl Bromide	DIPEA	Acetonitrile	60	8	90	[10]
4-Nitrobenzyl Bromide	NaHCO₃	Ethanol	70	3	94	[12]
2-(Bromomethyl)-4-methylpyridine	None	Toluene	100	10	75 (mono)	*

*Representative yield based on typical procedures. Note the potential for over-alkylation.

Expert Analysis: Again, the electron-poor 4-nitrobenzyl bromide demonstrates high reactivity. A significant challenge in N-alkylation is preventing over-alkylation to form the tertiary amine. With 2-(bromomethyl)-4-methylpyridine, a critical side reaction is the quaternization of the pyridine nitrogen by another molecule of the reagent, especially at elevated temperatures.[13][14] This can consume the starting material and complicate purification. The inherent basicity of the pyridine nitrogen can sometimes act as an internal base, but often an external, non-nucleophilic base is still required for optimal results.

Special Considerations for 2-(Bromomethyl)-4-methylpyridine

The presence of the pyridine ring imparts unique characteristics to this reagent that must be considered during reaction design.

• Quaternization: As mentioned, the pyridine nitrogen is nucleophilic and can be alkylated by the benzylic bromide itself or other electrophiles in the reaction mixture. This is a common side reaction, particularly in the absence of a more potent nucleophile or at higher temperatures.[14]

• Lewis Basicity: The nitrogen lone pair can coordinate to metal catalysts or Lewis acids, which can either be beneficial by directing reactivity or detrimental by poisoning a catalyst.

• Solubility: The polar pyridine ring enhances solubility in more polar organic solvents compared to benzyl bromide.

• Applications in Medicinal Chemistry: The 4-methyl-2-pyridylmethyl moiety is a common structural motif in pharmacologically active compounds, making 2-(bromomethyl)-4-methylpyridine a valuable building block in drug discovery.[15][16]

Conclusion and Recommendations

The choice of a benzylic bromide for a synthetic transformation is a strategic decision that hinges on the desired reactivity and the functional group tolerance of the substrate.

• For rapid S(_N)2 reactions with robust nucleophiles, 4-nitrobenzyl bromide is an excellent choice due to the activating effect of the nitro group.

• For reactions that may proceed via an S(_N)1 mechanism or require a more reactive electrophile, 4-methoxybenzyl bromide is ideal due to the stabilizing effect of the methoxy group on the carbocation intermediate.

• Benzyl bromide remains the go-to reagent for general-purpose benzylation, offering a good balance of reactivity and stability.

• 2-(Bromomethyl)-4-methylpyridine should be selected when the incorporation of the 4-methyl-2-pyridylmethyl group is the synthetic goal. Chemists using this reagent must be mindful of potential side reactions, such as N-quaternization, and may need to carefully optimize reaction conditions (temperature, choice of base) to maximize the yield of the desired product.

By understanding the electronic and structural nuances of each of these reagents, researchers can unlock their full potential and navigate the complexities of modern organic synthesis with greater precision and efficiency.

References

• Benchchem. (n.d.). The Synthesis of 2-Bromo-4-methylpyridine: A Technical Guide to Key Intermediates.
• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution.
• Google Patents. (n.d.). EP0192003A1 - Preparation of 4-substituted pyridines and quaternary pyridine salts useful therefor.
• ResearchGate. (n.d.). Menschutkin reaction of the benzyl bromide 3 with pyridine.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Organic Chemistry Portal. (n.d.). Benzylic substitution, benzylation.
• YouTube. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions.
• Chemistry Steps. (n.d.). Benzylic Bromination.
• ResearchGate. (2025). A Practical Procedure for the Selective N-Alkylation of 4-Alkoxy-2-pyridones.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
• Benchchem. (n.d.). An In-depth Technical Guide to the Reactivity of 2-Bromo-4-methylpyridine with Nucleophiles.
• ResearchGate. (2025). Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents.
• MDPI. (2023). 2-(1-Methoxycarbonyl-2-phenyleth-1-yl)-1-benzylpyridin-1-ium Bromide.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemistry: Synthesis Applications of 2-Bromo-4-methylpyridine.
• Chemistry LibreTexts. (2023). Benzylic Bromination of Aromatic Compounds.
• Quora. (2016). Do benzyl halides react mainly via Sn1 or Sn2 mechanisms?.
• FABAD Journal of Pharmaceutical Sciences. (2024). N-Alkylation of Some Imidazopyridines.
• ACS Publications. (2024). Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes.
• GalChimia. (2010). Alkylation of amines with alkylboronic acids.
• Wikipedia. (n.d.). Williamson ether synthesis.
• American Chemical Society. (2014). Effect of Allylic Groups on SN2 Reactivity.
• Quora. (2022). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?.
• Sigma-Aldrich. (n.d.). 2-(Bromomethyl)pyridine hydrobromide 98%.
• Pearson. (n.d.). Benzyl bromide is a primary halide. It undergoes SN1 substitution....
• NIH. (n.d.). 4-N,N-Dimethylaminopyridine Promoted Selective Oxidation of Methyl Aromatics with Molecular Oxygen.
• University of Calgary. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides.
• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation).
• ChemRxiv. (n.d.). Synthesis of Secondary Amines via Self-Limiting Alkylation of N- Aminopyridinium Salts.
• Google Patents. (n.d.). CN104974082A - Preparation method of 2-methyl-4-bromopyridine.
• PubChem. (n.d.). 2-Bromo-4-methylpyridine.
• NIH. (n.d.). Practical and Regioselective Synthesis of C4-Alkylated Pyridines.
• YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism.
• NIH. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one.
• YouTube. (2022). Preparation of Pyridines, Part 4: By Alkylation and Vinylation.
• ChemRxiv. (n.d.). Practical and Regioselective Synthesis of C4-Alkylated Pyridines.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Benzyl bromide is a primary halide. It undergoes SN1 substitution... | Study Prep in Pearson+ [pearson.com]
• 3. m.youtube.com [m.youtube.com]
• 4. quora.com [quora.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. Ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 11. R&D work: Alkylation of amines with alkylboronic acids - GalChimia [galchimia.com]
• 12. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 13. EP0192003A1 - Preparation of 4-substituted pyridines and quaternary pyridine salts useful therefor - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Mastering the Safe Handling of 2-(Bromomethyl)-4-methylpyridine: A Comprehensive Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical and chemical innovation, the ability to handle reactive intermediates with confidence and precision is paramount. 2-(Bromomethyl)-4-methylpyridine is a key building block in the synthesis of novel compounds, but its utility is matched by its potential hazards. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of this compound, ensuring the integrity of your research and the safety of your team.

Immediate Hazard Assessment and Initial Precautions

• Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

• Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns.[1][2][3]

• Serious Eye Damage/Irritation: Can cause serious eye irritation or damage.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2][3][4]

Therefore, all operations involving 2-(Bromomethyl)-4-methylpyridine must be conducted within a certified chemical fume hood to minimize the risk of inhalation.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when working with halogenated pyridines.[6][7] The following table outlines the recommended PPE for handling 2-(Bromomethyl)-4-methylpyridine.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields are mandatory. A face shield should be worn over goggles when there is a significant risk of splashing.	Protects against splashes and vapors that can cause serious eye damage.[1][3][8]
Hand Protection	Chemically resistant gloves, such as butyl rubber or neoprene, are recommended. Nitrile gloves may be used for incidental contact but should be changed frequently.[6][7] Always inspect gloves for damage before use.	Provides a barrier against skin contact, which can be harmful and cause irritation.[4]
Body Protection	A flame-retardant lab coat, fully buttoned, is required. For larger quantities or higher-risk operations, a chemical-resistant apron should be worn over the lab coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	All handling must be performed in a well-ventilated fume hood. If a fume hood is not available or in the case of a large spill, a respirator with an appropriate organic vapor cartridge may be necessary.	Prevents inhalation of harmful vapors that can cause respiratory tract irritation.[1][3][4]

Donning and Doffing PPE Workflow

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Step-by-Step Operational Protocol for Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring reproducible results.

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents.

  • Have a designated waste container for 2-(Bromomethyl)-4-methylpyridine waste clearly labeled as "Hazardous Waste" with the full chemical name.[5]

  • Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

• Handling and Dispensing:

  • Perform all manipulations of 2-(Bromomethyl)-4-methylpyridine deep within the fume hood.

  • When transferring the substance, use a spatula or other appropriate tool to avoid creating dust.

  • If working with a solution, use a syringe or pipette with appropriate safety measures to prevent splashes.

  • Keep the container tightly closed when not in use.

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Properly dispose of all contaminated materials, including gloves and disposable labware, in the designated hazardous waste container.[5]

  • Wash hands thoroughly with soap and water after removing gloves.[9]

Emergency Procedures: Spill and Exposure Management

In the event of an emergency, a swift and informed response is critical.[10]

Spill Response Decision Tree

Caption: Decision-making workflow for responding to a chemical spill.

• In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4][11] Seek immediate medical attention.[1][4]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][3]

• In Case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

• In Case of Ingestion: Do NOT induce vomiting.[1][12] Rinse mouth with water.[1] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][4]

Waste Disposal Plan

All waste containing 2-(Bromomethyl)-4-methylpyridine must be treated as hazardous waste.[5]

• Segregation: Do not mix 2-(Bromomethyl)-4-methylpyridine waste with other waste streams.

• Containerization: Collect all waste, including contaminated labware and PPE, in a designated, compatible, and properly sealed hazardous waste container.[5]

• Labeling: The container must be clearly labeled as "Hazardous Waste" with the full chemical name: "2-(Bromomethyl)-4-methylpyridine".[5]

• Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10] Do not dispose of this chemical down the drain.

By adhering to these rigorous safety and handling protocols, you can confidently and safely incorporate 2-(Bromomethyl)-4-methylpyridine into your research endeavors, advancing scientific discovery while maintaining the highest standards of laboratory safety.

References

• Jubilant Ingrevia Limited. 2-Bromopyridine Safety Data Sheet. [Link]

• Post Apple Scientific. (2024-10-01). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Angene Chemical. (2026-01-09). Safety Data Sheet for 2-Bromo-4-(bromomethyl)pyridine hydrochloride. [Link]

• University of Nevada, Reno. (2024-08). Common Personal Protective Equipment. Environmental Health & Safety. [Link]

• PubChem. 2-Bromo-4-methylpyridine | C6H6BrN | CID 2734087. National Center for Biotechnology Information. [Link]

• Centers for Disease Control and Prevention. (2006-12-06). Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

• Post Apple Scientific. (2024-03-12). Handling Pyridine: Best Practices and Precautions. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2-Bromo-4-methylpyridine | C6H6BrN | CID 2734087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. echemi.com [echemi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]